Cas no 898775-37-6 ( )
structure
Product Name:
CAS No:898775-37-6
MF:C16H13F3O2
MW:294.268435239792
CID:867124
PubChem ID:24725861
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methoxyphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
- 3-(3-METHOXYPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
- DTXSID30644254
- AKOS016021526
- MFCD03843142
- 898775-37-6
-
-
- MDL： MFCD03843142
- Inchi： 1S/C16H13F3O2/c1-21-12-4-2-3-10(7-12)5-6-15(20)11-8-13(17)16(19)14(18)9-11/h2-4,7-9H,5-6H2,1H3
- InChI Key： NOTDCTFLTIAJBW-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)C(CCC1C=CC=C(C=1)OC)=O)F)F
Computed Properties
- Exact Mass: 294.08700
- Monoisotopic Mass: 294.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 401.9±45.0 °C at 760 mmHg
- Flash Point: 100.9±18.7 °C
- PSA: 26.30000
- LogP: 3.92800
Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205876-1g |
3-(3-methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 205876-2g |
3-(3-methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 205876-5g |
3-(3-methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| A2B Chem LLC | AD06081-1g |
3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD06081-2g |
3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD06081-5g |
3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782670-1g |
3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone |
898775-37-6 | 98% | 1g |
￥20196.00 | 2024-04-26 |
Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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